Cas no 99361-89-4 (3-(5-nitro-1,3-thiazol-2-yl)-1-phenylurea)

• Product Name: 3-(5-nitro-1,3-thiazol-2-yl)-1-phenylurea
• CAS No: 99361-89-4
• MF: C₁₀H₈N₄O₃S
• MW: 264.260519981384
• CID: 5841146
• PubChem ID: 3456531
• Update Time: 2023-11-18

3-(5-nitro-1,3-thiazol-2-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitro-1,3-thiazol-2-yl)-1-phenylurea
• Urea, N-(5-nitro-2-thiazolyl)-N'-phenyl-
• MLS001018461
• 1-(5-nitro-2-thiazolyl)-3-phenylurea
• EN300-26866757
• 1-(5-nitro-1,3-thiazol-2-yl)-3-phenyl-urea
• 1-(5-Nitro-thiaZol-2-yl)-3-phenyl-urea
• cid_3456531
• HMS2639N07
• HMS3362A15
• Oprea1_318757
• REGID_for_CID_3456531
• Z56262946
• 99361-89-4
• CHEMBL1461972
• 1-(5-nitrothiazol-2-yl)-3-phenylurea
• 1-(5-nitro-1,3-thiazol-2-yl)-3-phenylurea
• AKOS024381516
• 1-(5-nitrothiazol-2-yl)-3-phenyl-urea
• BDBM69354
• MFCD02711127
• SCHEMBL376089
• SMR000354718

• Inchi： 1S/C10H8N4O3S/c15-9(12-7-4-2-1-3-5-7)13-10-11-6-8(18-10)14(16)17/h1-6H,(H2,11,12,13,15)
• InChI Key： NQMVNYIMBARVFB-UHFFFAOYSA-N
• SMILES： N(C1=NC=C([N+]([O-])=O)S1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 264.03171130g/mol
• Monoisotopic Mass: 264.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.607±0.06 g/cm3(Predicted)
• pka: -0.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas